n-(4-Fluoro-3-methyl-benzyl)-o-methyl-hydroxylamine

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 1-(4-fluoro-3-methylphenyl)-N-methoxymethanamine
• InChI: InChI=1S/C9H12FNO/c1-7-5-8(6-11-12-2)3-4-9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key: WIVNOFPTDUVVBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNOC)F

Description

N-(4-Fluoro-3-methyl-benzyl)-o-methyl-hydroxylamine is a useful research compound. Its molecular formula is C9H12FNO and its molecular weight is 169.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reduction of 4-fluoro-3-methyl-benzaldehyde O-methyloxime with sodium cyanoborohydride as described in the preparation of compound 3-B gave the title hydroxylamine as a clear oil after chromatography on silica gel (elution hexane-ethyl acetate 8:2) (94% yield). 1HNMR 400 MHz (CDCl3) δ (ppm): 2.27 (3H, broad s, CH3), 3.50 (3H, s, OCH3), 3.97 (2H, broad s, NCH2), 5.67 (1H, broad, NH), 6.95 (1H, m, aromatic), 7.11-7.17 (2H, m, aromatics. The hydrochloride salt was obtained as a white solid: mp 162° C. Anal. calcd for C9H12FNO—HCl: C, 52.56; H, 6.37; N, 6.81. Found: C, 52.80; H, 6.33; N, 6.70.